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Compound of Interest

Compound Name:
Tert-butyl 4-acetylpiperidine-1-

carboxylate

Cat. No.: B153368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl 4-acetylpiperidine-1-carboxylate, a key intermediate in organic synthesis, plays a

crucial role in the development of various pharmaceutical compounds. An in-depth

understanding of its physical properties is essential for its effective handling, application in

synthetic protocols, and for ensuring safety and reproducibility in research and development.

This technical guide provides a comprehensive overview of the known physical characteristics

of this compound, details the experimental methodologies for their determination, and

illustrates its utility in synthetic chemistry.

Core Physical Properties
Tert-butyl 4-acetylpiperidine-1-carboxylate is identified by the CAS Number 206989-61-9.[1]

[2][3][4] Its molecular structure and fundamental properties are summarized below.
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Property Value Source(s)

IUPAC Name
tert-butyl 4-acetylpiperidine-1-

carboxylate
[5]

Synonyms
1-N-Boc-4-Acetylpiperidine, N-

Boc-4-acetylpiperidine
[3][6]

CAS Number 206989-61-9 [1][2][3][4]

Molecular Formula C₁₂H₂₁NO₃ [1][3]

Molecular Weight 227.30 g/mol [1][4][5]

Appearance
Light yellow liquid or oil; also

reported as a solid
[2][3][4][7]

Boiling Point 312.365 °C at 760 mmHg [1][2]

Density 1.053 g/cm³ [1][2]

Flash Point 142.714 °C [1][2]

Solubility

Information not consistently

available, but its structure

suggests solubility in organic

solvents.

The physical state of tert-butyl 4-acetylpiperidine-1-carboxylate at room temperature is

subject to some variation in reports, being described as both a light yellow liquid or oil and a

solid.[2][3][4][7] This discrepancy may be due to the presence of impurities or polymorphic

forms of the compound. For critical applications, it is recommended to determine the physical

state of a specific batch under laboratory conditions.

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of organic compounds like tert-butyl 4-acetylpiperidine-1-carboxylate.
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Melting Point Determination
The melting point is a critical indicator of the purity of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the solid sample is finely ground using a mortar and

pestle.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample, and the tube is inverted and tapped gently to pack the sample into the sealed end. A

sample height of 2-3 mm is typically sufficient.

Measurement:

Thiele Tube Method: The capillary tube is attached to a thermometer, ensuring the sample

is level with the thermometer bulb. The assembly is placed in a Thiele tube containing a

high-boiling point liquid (e.g., mineral oil or silicone oil). The side arm of the Thiele tube is

gently heated to ensure uniform temperature distribution via convection.[8]

Digital Melting Point Apparatus: The capillary tube is inserted into the heating block of the

apparatus.

Observation: The temperature is raised slowly (1-2 °C per minute) as the expected melting

point is approached.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire sample becomes a clear liquid (completion of
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melting) are recorded. This range is the melting point of the substance.[9] Pure compounds

typically exhibit a sharp melting range of 0.5-1 °C.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or oil bath)

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed into a

small test tube.[10]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the test tube containing the liquid.

Heating: The test tube assembly is attached to a thermometer and heated gently in a heating

bath.[11]

Observation: As the liquid is heated, air trapped in the capillary tube will be expelled,

followed by a steady stream of bubbles from the sample's vapor as it reaches its boiling

point.

Data Recording: The heat source is removed, and the liquid is allowed to cool. The

temperature at which the bubbling stops and the liquid begins to enter the capillary tube is

recorded as the boiling point.[12]

Density Measurement
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Density is the mass per unit volume of a substance.

Apparatus:

Graduated cylinder or pycnometer (density bottle)

Analytical balance

Procedure:

Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is

accurately measured using an analytical balance.[13]

Volume of Liquid: A known volume of the liquid is added to the graduated cylinder. For higher

accuracy, a pycnometer is filled completely with the liquid, ensuring no air bubbles are

present.

Mass of Container with Liquid: The mass of the container with the liquid is measured.[14]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the mass of the container with the liquid. The density is then calculated using

the formula: Density = Mass of Liquid / Volume of Liquid[15]

Temperature: The temperature at which the measurement is taken should be recorded, as

density is temperature-dependent.[13]

Role in Synthetic Chemistry
Tert-butyl 4-acetylpiperidine-1-carboxylate is a valuable building block in the synthesis of

more complex molecules, particularly in the pharmaceutical industry.[3][6] Its piperidine core

and acetyl group provide reactive sites for further chemical modifications, while the tert-

butoxycarbonyl (Boc) protecting group allows for controlled reactions at other parts of a target

molecule.

Below is a generalized workflow illustrating the use of tert-butyl 4-acetylpiperidine-1-
carboxylate as a synthetic intermediate.
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Caption: Synthetic workflow of tert-butyl 4-acetylpiperidine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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